Cas no 5421-14-7 (2-[(5-bromo-2-methoxyphenyl)methyl-propylamino]ethanol)

• Product Name: 2-[(5-bromo-2-methoxyphenyl)methyl-propylamino]ethanol
• CAS No: 5421-14-7
• MF: C₁₃H₂₀BrNO₂
• MW: 302.207403182983
• CID: 1590064
• PubChem ID: 782411
• Update Time: 2025-04-21

2-[(5-bromo-2-methoxyphenyl)methyl-propylamino]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(5-bromo-2-methoxyphenyl)methyl-propylamino]ethanol
• 2-[(5-bromo-2-methoxybenzyl)(propyl)amino]ethanol
• AC1LFQRS
• AC1Q25PB
• Ambcb5421147
• Oprea1_357140
• MolPort-002-114-939
• AR-1D5965
• AKOS009074140
• 2-[(5-bromo-2-methoxybenzyl)(propyl)amino]ethanol; AC1LFQRS; AC1Q25PB; Ambcb5421147; Oprea1_357140; MolPort-002-114-939; AR-1D5965; AKOS009074140;
• SR-01000208492
• AB00084641-01
• Cambridge id 5421147
• DTXSID30354801
• 5421-14-7
• 2-{[(5-Bromo-2-methoxyphenyl)methyl](propyl)amino}ethan-1-ol
• SR-01000208492-1

• Inchi： 1S/C13H20BrNO2/c1-3-6-15(7-8-16)10-11-9-12(14)4-5-13(11)17-2/h4-5,9,16H,3,6-8,10H2,1-2H3
• InChI Key： NGRHLSBNKOMWJU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CN(CCO)CCC)OC

Computed Properties

• Exact Mass: 301.0678
• Monoisotopic Mass: 301.067741
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7
• XLogP3: 2.6

Experimental Properties

• Density: 1.295
• Boiling Point: 374.1°C at 760 mmHg
• Flash Point: 180.1°C
• Refractive Index: 1.546
• PSA: 32.7